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Compound of Interest

Compound Name: 2-Amino-5-fluorobenzaldehyde

Cat. No.: B139799

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 2-Amino-5-fluorobenzaldehyde. The information is
intended to guide laboratory personnel in the safe use and management of this chemical
compound.

Compound Identification and Properties

2-Amino-5-fluorobenzaldehyde is a fluorinated aromatic compound used as a building block
in the synthesis of various chemical entities, particularly in medicinal chemistry and drug
discovery.

Table 1: Compound Identification

Identifier Value
CAS Number 146829-56-3[1][2]
Molecular Formula C7HeFNO[1][2]

| MDL Number | MFCD10696885[1][2] |

Table 2: Physical and Chemical Properties
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Property Value

Molecular Weight 139.13 g/mol [1][2][3]

Appearance Yellow to brown or red solid[1][2]

Boiling Point 259.9 + 25.0 °C at 760 Torr (Predicted)[1][2]
Density 1.293 + 0.06 g/cm3 at 20°C (Predicted)[1][2][3]
Flash Point 111 °C[3]

Refractive Index 1.609 (Predicted)[1][2][3]

| Solubility | No data available. |

Hazard Identification and Classification

2-Amino-5-fluorobenzaldehyde is classified as a hazardous substance. All personnel must be
aware of its potential risks before handling. The GHS classification provides a standardized
summary of these hazards.

Signal Word:Warning[1][2]

Table 3: GHS Hazard and Precautionary Statements
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Code

Hazard Statements

Statement

Harmful if swallowed, in contact with skin or if

H302+H312+H332 inhaled.[1][2]

H315 Causes skin irritation.[1][2][4]

H319 Causes serious eye irritation.[1][2][4]
H335 May cause respiratory irritation.[1][2][4]

Precautionary Statements

Avoid breathing

P261 _

dust/fume/gas/mist/vapors/spray.[1][4]
P264 Wash skin thoroughly after handling.[1][4]

Use only outdoors or in a well-ventilated area.[1]
pP271

[4]
280 Wear protective gloves/protective clothing/eye

protection/face protection.[1][4]

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[1][4]

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.[1][4]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][4]
p312 Call a POISON CENTER or doctor if you feel

unwell.[1][4]

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.[1][4]

If eye irritation persists: Get medical
P337+P313

advice/attention.[4]
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Code Statement

Take off contaminated clothing and wash before

P362

reuse.[1][4]

Store in a well-ventilated place. Keep container
P403+P233 _

tightly closed.[4]
P405 Store locked up.[1][4]

| P501 | Dispose of contents/container to an approved waste disposal plant.[1][4] |

Safe Handling and Storage Workflow

Proper handling and storage are critical to minimize exposure and ensure laboratory safety.
The following workflow outlines the key stages for managing 2-Amino-5-fluorobenzaldehyde

from receipt to disposal.
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Preparation & Storage
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Caption: Workflow for the safe handling of 2-Amino-5-fluorobenzaldehyde.
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Experimental Protocols and Procedures

4.1. Handling

e Engineering Controls: Always handle 2-Amino-5-fluorobenzaldehyde inside a certified
chemical fume hood to minimize inhalation risk.[4][5] Ensure that eyewash stations and
safety showers are readily accessible and in close proximity to the workstation.[5][6]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's 29
CFR 1910.133 or European Standard EN166 regulations.[7][8]

o Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin contact.
[4][7][9] Contaminated clothing should be removed immediately and washed before reuse.

[417]

o Respiratory Protection: Under normal use with adequate ventilation (i.e., in a fume hood),
respiratory protection may not be required. For large spills or in situations where exposure
limits may be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved
respirator.[5][7]

e General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust. Wash
hands thoroughly after handling the material.[4][6] Do not eat, drink, or smoke in areas
where the chemical is handled.[5][6]

4.2. Storage

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][7]
For long-term stability, store in a freezer at temperatures below -20°C, under an inert
atmosphere, and protected from light.[1][2]

o Incompatibilities: Keep away from strong oxidizing agents.[6][10]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of accidental exposure.
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Table 4: First Aid Measures

Exposure Route

Inhalation

Protocol

Move the person to fresh air.[4] If
breathing is difficult, give oxygen. If
breathing has stopped, provide artificial
respiration.[4][6] Seek immediate medical
attention.[11]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing and shoes.[4][7] If skin
irritation occurs or persists, get medical
advice/attention.[4][7]

Eye Contact

Immediately flush eyes with large amounts of
running water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.
[4][11] Remove contact lenses if present and
easy to do so.[4] Seek immediate medical

attention.[4]

| Ingestion | Do NOT induce vomiting.[4] Rinse mouth thoroughly with water.[4][6] Never give

anything by mouth to an unconscious person.[4] Call a physician or poison control center

immediately.[6] |

Fire and Accidental Release Measures

6.1. Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant

foam to extinguish a fire.[6][10][12] Water spray can be used to cool closed containers.[6]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated through

thermal decomposition or combustion.[4] These may include carbon monoxide, carbon

dioxide, nitrogen oxides (NOx), and hydrogen fluoride.[7][10]
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e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7]

6.2. Accidental Release Measures

» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (PPE) as described in Section 4.1. Ensure adequate ventilation.[4]

e Containment and Cleanup: Avoid generating dust. Carefully sweep up, vacuum, or absorb
the spilled solid with an inert material (e.g., sand, silica gel).[4][6] Place the material into a
suitable, labeled container for disposal.[4][7]

e Environmental Precautions: Do not let the product enter drains, soil, or other waterways.[4]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
e 12. echemi.com [echemi.com]

 To cite this document: BenchChem. [2-Amino-5-fluorobenzaldehyde: A Technical Guide to
Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139799#2-amino-5-fluorobenzaldehyde-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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